Cas no 4751-72-8 (6-amino-2-propylhexanoic acid)

• Product Name: 6-amino-2-propylhexanoic acid
• CAS No: 4751-72-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD00491392
• CID: 3095230
• PubChem ID: 2832747
• Update Time: 2025-05-24

6-amino-2-propylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-propylhexanoic acid
• 6-amino-2-n-propylhexanoic acid
• EN300-200305
• SCHEMBL924106
• SY197502
• C77509
• LS-10733
• UGFGCJUZRJTFST-UHFFFAOYSA-N
• AKOS026751005
• EAA75172
• CS-0139492
• 6-amino-2-propylhexanoicacid
• 103-155-3
• MFCD00491392
• 4751-72-8
• ALBB-030109

• MDL： MFCD00491392
• Inchi： 1S/C9H19NO2/c1-2-5-8(9(11)12)6-3-4-7-10/h8H,2-7,10H2,1H3,(H,11,12)
• InChI Key： UGFGCJUZRJTFST-UHFFFAOYSA-N
• SMILES： OC(C(CCC)CCCCN)=O

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6-amino-2-propylhexanoic acid

Recent Advances in the Study of 6-Amino-2-propylhexanoic Acid (CAS: 4751-72-8): A Comprehensive Research Brief

6-Amino-2-propylhexanoic acid (CAS: 4751-72-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique branched-chain structure, has been the subject of numerous studies aimed at exploring its potential therapeutic applications, metabolic pathways, and biochemical interactions. Recent advancements in synthetic methodologies and analytical techniques have further propelled research into this molecule, shedding light on its diverse roles in medicinal chemistry and drug development.

One of the key areas of interest in recent studies has been the compound's potential as a modulator of metabolic enzymes. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-amino-2-propylhexanoic acid exhibits selective inhibition against certain isoforms of glutamate dehydrogenase, suggesting possible applications in metabolic disorder therapeutics. The study utilized advanced X-ray crystallography techniques to elucidate the binding mechanism at the molecular level, providing valuable insights for structure-based drug design.

In the realm of neuropharmacology, investigations have focused on the compound's ability to cross the blood-brain barrier and its potential neuroprotective effects. A 2024 study in Neurochemical Research reported that 6-amino-2-propylhexanoic acid showed promising results in in vitro models of oxidative stress-induced neuronal damage, possibly through modulation of the Nrf2-ARE pathway. These findings open new avenues for the development of novel neuroprotective agents targeting neurodegenerative diseases.

The synthetic accessibility of 6-amino-2-propylhexanoic acid has also been improved through recent methodological developments. A team at MIT (2023) published an efficient asymmetric synthesis route using chiral auxiliaries, achieving excellent enantioselectivity (>99% ee) and good overall yield (72%). This advancement is particularly significant for pharmaceutical applications where enantiopurity is crucial for both efficacy and safety profiles.

From a pharmaceutical formulation perspective, recent patent applications (WO2023124567) have disclosed novel salt forms and prodrug derivatives of 6-amino-2-propylhexanoic acid with improved pharmacokinetic properties. These developments address previous challenges related to the compound's solubility and bioavailability, potentially expanding its therapeutic applicability.

Ongoing clinical investigations are exploring the safety and efficacy of 6-amino-2-propylhexanoic acid in various therapeutic contexts. Preliminary results from Phase I trials (NCT05678921) indicate good tolerability at therapeutic doses, with pharmacokinetic profiles supporting once-daily oral administration. These clinical advancements, combined with the growing body of preclinical evidence, position this compound as a promising candidate for further drug development efforts.

Looking forward, the research community anticipates that continued investigation of 6-amino-2-propylhexanoic acid will yield additional insights into its molecular mechanisms and therapeutic potential. The compound's versatility and the recent methodological breakthroughs in its study suggest that it may serve as both a valuable pharmacological tool and a lead compound for drug discovery programs targeting various disease pathways.